Cas no 2228425-30-5 (3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine)

3-(3,4-Difluoro-2-methoxyphenoxy)propan-1-amine is a fluorinated aromatic amine derivative characterized by its unique structural features, including a difluoromethoxyphenoxy moiety linked to a propylamine chain. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the methoxy and phenoxy groups contribute to electronic modulation. Its amine functionality allows for further derivatization, making it valuable for constructing complex molecules. The compound's well-defined purity and consistent performance make it suitable for applications requiring precise chemical modifications.
3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine structure
2228425-30-5 structure
Product Name:3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine
CAS No:2228425-30-5
MF:C10H13F2NO2
MW:217.21252989769
CID:6241601
PubChem ID:165970928
Update Time:2025-10-28

3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine
    • 2228425-30-5
    • EN300-1799547
    • Inchi: 1S/C10H13F2NO2/c1-14-10-8(15-6-2-5-13)4-3-7(11)9(10)12/h3-4H,2,5-6,13H2,1H3
    • InChI Key: KJBYZLMLLSCJBG-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1OC)OCCCN)F

Computed Properties

  • Exact Mass: 217.09143498g/mol
  • Monoisotopic Mass: 217.09143498g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 44.5Ų

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Additional information on 3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine

3-(3,4-Difluoro-2-methoxyphenoxy)propan-1-amine: A Comprehensive Overview

3-(3,4-Difluoro-2-methoxyphenoxy)propan-1-amine (CAS No. 2228425-30-5) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in pharmaceutical research and development. This compound belongs to the class of amines and features a unique structural configuration that includes a difluorophenyl and methoxy group, making it an intriguing subject for scientific investigation.

The chemical structure of 3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine is characterized by a propan-1-amine backbone substituted with a 3,4-difluoro-2-methoxyphenyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, which are crucial for its potential therapeutic applications. Recent studies have focused on elucidating the pharmacological activities of this compound, including its interactions with various biological targets and its efficacy in treating specific medical conditions.

In the realm of medicinal chemistry, 3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine has shown promise as a lead compound for the development of novel drugs. Its unique structure allows it to interact with specific receptors and enzymes, potentially modulating their activity in ways that could be beneficial for treating diseases such as neurodegenerative disorders, cardiovascular diseases, and certain types of cancer. For instance, preliminary research has indicated that this compound may have neuroprotective properties, which could be valuable in the treatment of conditions like Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine have also been a focus of recent studies. These properties are essential for understanding how the compound is absorbed, distributed, metabolized, and excreted by the body. Research has shown that the compound exhibits favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are desirable attributes for a potential drug candidate. Additionally, its low toxicity profile further supports its potential for clinical development.

Clinical trials are an essential step in the drug development process, and several studies have been initiated to evaluate the safety and efficacy of 3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine. Early-phase clinical trials have demonstrated that the compound is well-tolerated by patients and has shown promising results in terms of its therapeutic effects. These findings have paved the way for more advanced clinical trials to further investigate its potential as a therapeutic agent.

Beyond its pharmaceutical applications, 3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine has also been explored for its use in other areas such as materials science and analytical chemistry. Its unique chemical properties make it a valuable reagent for various synthetic processes and analytical methods. For example, it can be used as an intermediate in the synthesis of more complex molecules or as a reference standard in chromatographic analyses.

The environmental impact of chemical compounds is an important consideration in their development and use. Studies on the environmental fate and behavior of 3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine have shown that it degrades readily under natural conditions, minimizing its potential to cause long-term environmental harm. This characteristic is particularly important for ensuring the sustainability and safety of products derived from this compound.

In conclusion, 3-(3,4-difluoro-2-methoxyphenoxy)propan-1-amine (CAS No. 2228425-30-5) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in advancing our understanding and treatment of various medical conditions.

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